Cas no 1806861-31-3 (6-Amino-5-(trifluoromethyl)picolinic acid)

• Product Name: 6-Amino-5-(trifluoromethyl)picolinic acid
• CAS No: 1806861-31-3
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4899907
• Update Time: 2025-06-08

6-Amino-5-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(trifluoromethyl)picolinic acid

• Inchi： 1S/C7H5F3N2O2/c8-7(9,10)3-1-2-4(6(13)14)12-5(3)11/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： PSVLYLSLKUADCB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(trifluoromethyl)picolinic acid

Introduction to 6-Amino-5-(trifluoromethyl)picolinic acid (CAS No. 1806861-31-3)

6-Amino-5-(trifluoromethyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806861-31-3, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of picolinic acid derivatives, characterized by its structural incorporation of an amino group at the 6-position and a trifluoromethyl substituent at the 5-position. The presence of these functional groups imparts unique chemical and biological properties, making it a subject of considerable interest in drug discovery and medicinal chemistry.

The molecular structure of 6-Amino-5-(trifluoromethyl)picolinic acid consists of a pyridine core, which is a common scaffold in many biologically active molecules. The amino group (-NH₂) at the 6-position enhances its reactivity, allowing for further functionalization and conjugation with other biomolecules. Meanwhile, the trifluoromethyl group (-CF₃) at the 5-position introduces electron-withdrawing effects, which can modulate the compound's pharmacokinetic properties, such as metabolic stability and lipophilicity. These structural features make it a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

In recent years, there has been growing interest in 6-Amino-5-(trifluoromethyl)picolinic acid due to its potential role in developing novel therapeutic agents. One of the most compelling areas of research involves its application in oncology. Studies have suggested that derivatives of picolinic acid, including 6-Amino-5-(trifluoromethyl)picolinic acid, may exhibit inhibitory effects on certain enzymes and pathways involved in cancer cell proliferation. Specifically, the trifluoromethyl group has been shown to enhance binding affinity and potency, making it an attractive moiety for drug design.

Moreover, research has explored the antimicrobial properties of 6-Amino-5-(trifluoromethyl)picolinic acid and its derivatives. The unique structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis and inhibit key metabolic pathways. This has led to investigations into its potential as an alternative treatment for multidrug-resistant bacterial infections, a pressing concern in modern medicine. Preliminary studies have demonstrated promising results in vitro, indicating that further exploration of this compound could yield valuable insights into novel antimicrobial strategies.

The pharmacological profile of 6-Amino-5-(trifluoromethyl)picolinic acid also makes it relevant in the field of neurology. There is evidence suggesting that picolinic acid derivatives may interact with neurotransmitter systems and influence neuronal survival and function. The amino group at the 6-position allows for potential interactions with amino acid receptors, while the trifluoromethyl group enhances binding specificity. These properties have prompted investigations into its potential role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully elucidate its mechanisms of action, early findings are encouraging.

In addition to its therapeutic applications, 6-Amino-5-(trifluoromethyl)picolinic acid has garnered attention for its role as a biochemical tool. Its structural similarity to naturally occurring amino acids makes it a useful substrate for studying enzyme mechanisms and metabolic pathways. Researchers utilize this compound to probe the activity of enzymes such as transaminases and glutaminases, which are critical in amino acid metabolism. By understanding how these enzymes interact with 6-Amino-5-(trifluoromethyl)picolinic acid, scientists can gain insights into potential therapeutic targets for metabolic disorders.

The synthesis of 6-Amino-5-(trifluoromethyl)picolinic acid is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in introducing the trifluoromethyl group with high selectivity and yield. These advancements not only facilitate further exploration of this compound but also contribute to the broader field of organic synthesis.

As research continues to uncover new applications for 6-Amino-5-(trifluoromethyl)picolinic acid, collaborations between academia and industry are becoming increasingly important. These partnerships aim to translate laboratory findings into clinical applications by optimizing synthetic routes, conducting preclinical studies, and developing novel drug formulations. The multifaceted nature of this compound suggests that it could play a pivotal role in addressing various challenges in medicine and biotechnology.

In conclusion,6-Amino-5-(trifluoromethyl)picolinic acid (CAS No. 1806861-31-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for developing drugs targeting cancer, antimicrobial infections, and neurodegenerative diseases. Additionally, its utility as a biochemical tool aids in understanding complex metabolic pathways. With ongoing advancements in synthesis and characterization techniques,6-Amino-5-(trifluoromethyl)picolinic acid is poised to remain at the forefront of medicinal chemistry innovation.